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Compound of Interest

Compound Name: Boc-L-Ala-OH-d4

Cat. No.: B563156

An in-depth guide to the determination of the molecular weight for Boc-L-Ala-OH-d4, tailored
for researchers, scientists, and drug development professionals. This document provides a
detailed breakdown of the compound's molecular composition and the calculation of its
deuterated variant's molecular weight.

Understanding the Components

Boc-L-Ala-OH, also known as N-(tert-Butoxycarbonyl)-L-alanine, is a commonly used protected
form of the amino acid L-alanine. The "Boc" group is a tert-butoxycarbonyl protecting group.
The "-d4" suffix indicates that four hydrogen atoms (H) in the molecule have been replaced by
deuterium (D) atoms. Deuterium is a stable isotope of hydrogen with a nucleus containing one
proton and one neutron, making it approximately twice as heavy as protium (the most common
hydrogen isotope).

Molecular Weight Calculation

The molecular weight of Boc-L-Ala-OH-d4 is calculated by taking the molecular weight of the
standard Boc-L-Ala-OH and adjusting for the mass difference between four hydrogen atoms
and four deuterium atoms.

The standard molecular weight of Boc-L-Ala-OH (chemical formula CsH1sNOa) is approximately
189.21 g/mol .[1][2][3] The atomic weight of deuterium is approximately 2.014 g/mol .[4][5]

The calculation is as follows:

 Start with the molecular weight of Boc-L-Ala-OH: 189.21 g/mol
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e Subtract the mass of four hydrogen atoms: 4 x ~1.008 g/mol
e Add the mass of four deuterium atoms: 4 x ~2.014 g/mol
This results in a net increase in mass for each deuteration.

Quantitative Data Summary

For clarity and direct comparison, the relevant molecular weights are summarized in the table

below.
Compound/isotope Chemical Formula Molecular Weight ( g/mol )
Boc-L-Ala-OH CsH15NOa4 189.21[1][2][3]
Hydrogen (H) H ~1.008
Deuterium (D) D ~2.014[4][5]
Boc-L-Ala-OH-d4 CsH11D4aNOa4 ~193.23

Note: The exact molecular weight can vary slightly depending on the specific isotopic
composition of the constituent atoms.

Logical Relationship for Molecular Weight
Calculation

The following diagram illustrates the logical process for calculating the final molecular weight of
the deuterated compound.

Initial Compound Final Compound

Isotopic Substitution

Boc-L-Ala-OH -4H || Remove 4 x Hydrogen | ____ Add 4 x Deuterium | | + 4D EOEHLAEROL I
(CsH15NOa4) (4 x ~1.008) (4 x ~2.014) (CsH11D4aNOa4)
MW: 189.21 . . MW: ~193.23
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Caption: Calculation workflow for Boc-L-Ala-OH-d4 molecular weight.

Experimental Protocols

While this document provides a theoretical calculation, the definitive molecular weight of a
specific batch of Boc-L-Ala-OH-d4 would be experimentally confirmed using mass
spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of Boc-L-Ala-OH-d4 is prepared in a suitable volatile
solvent (e.g., methanol, acetonitrile). An internal standard may be added for mass accuracy.

 lonization: The sample is introduced into the mass spectrometer and ionized, typically using
electrospray ionization (ESI) to generate protonated molecules, [M+H]*.

o Mass Analysis: The ions are guided into a high-resolution mass analyzer (e.g., Orbitrap, FT-
ICR, or TOF). The analyzer separates ions based on their mass-to-charge ratio (m/z).

o Detection: The detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting spectrum will show a peak corresponding to the [M+H]* of Boc-
L-Ala-OH-d4. The exact mass is determined from this peak, and the molecular weight is
calculated. The high resolution allows for the differentiation between the deuterated
compound and any residual non-deuterated material based on the precise mass difference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight of Boc-L-Ala-OH-d4]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563156#molecular-weight-of-boc-l-ala-oh-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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